Cas no 1261930-03-3 (2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid)
2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261930-03-3
- DTXSID70687165
- 2-Amino-5-(2-fluoro-5-methylphenyl)nicotinic acid, 95%
- MFCD18316996
- A1-87400
- 2-AMINO-5-(2-FLUORO-5-METHYLPHENYL)NICOTINIC ACID
- 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid
-
- MDL: MFCD18316996
- Inchi: 1S/C13H11FN2O2/c1-7-2-3-11(14)9(4-7)8-5-10(13(17)18)12(15)16-6-8/h2-6H,1H3,(H2,15,16)(H,17,18)
- InChI Key: LJFTXWIDMZMUTO-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C=C1C1C=NC(=C(C(=O)O)C=1)N
Computed Properties
- Exact Mass: 246.08
- Monoisotopic Mass: 246.08
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.2A^2
- XLogP3: 2.7
2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB323520-5 g |
2-Amino-5-(2-fluoro-5-methylphenyl)nicotinic acid, 95%; . |
1261930-03-3 | 95% | 5g |
€1159.00 | 2023-06-21 | |
| abcr | AB323520-5g |
2-Amino-5-(2-fluoro-5-methylphenyl)nicotinic acid, 95%; . |
1261930-03-3 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid
Research Brief on 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261930-03-3)
2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261930-03-3) is a promising small molecule compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-carboxylic acid scaffold and fluorine-substituted phenyl ring, has been investigated for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other therapeutic agents. Recent studies have explored its synthetic routes, physicochemical properties, and biological activities, positioning it as a valuable candidate for further development.
The synthesis of 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including palladium-catalyzed cross-coupling and subsequent functional group transformations. Researchers have optimized these synthetic pathways to improve yield and purity, which are critical for its application in medicinal chemistry. The compound's structural features, such as the fluorine atom and the carboxylic acid group, contribute to its ability to interact with biological targets, making it a versatile intermediate in the design of novel pharmaceuticals.
Recent studies have highlighted the compound's potential in targeting protein kinases, a class of enzymes implicated in various diseases, including cancer and inflammatory disorders. In vitro assays have demonstrated that derivatives of 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid exhibit inhibitory activity against specific kinase isoforms, with promising selectivity profiles. These findings suggest that the compound could serve as a scaffold for developing next-generation kinase inhibitors with improved efficacy and reduced off-target effects.
In addition to its kinase inhibitory potential, 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid has been explored for its role in modulating other biological pathways. For instance, recent research has investigated its interactions with G-protein-coupled receptors (GPCRs) and ion channels, broadening its therapeutic applicability. The compound's ability to penetrate cell membranes and its favorable pharmacokinetic properties further enhance its attractiveness as a drug candidate.
Despite these advancements, challenges remain in the development of 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid-based therapeutics. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed through further preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate the compound's potential into clinically viable treatments.
In conclusion, 2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid (CAS: 1261930-03-3) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and diverse biological activities make it a valuable tool for developing targeted therapies. Ongoing studies will likely uncover additional applications and refine its therapeutic potential, solidifying its role in the future of medicine.
1261930-03-3 (2-Amino-5-(2-fluoro-5-methylphenyl)pyridine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)